N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride, also known as AGN-2979, is a compound that has been studied for its potential use in the treatment of various diseases. This compound belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and has been shown to have an effect on the serotonin transporter.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride involves its interaction with the serotonin transporter. This compound acts as a selective serotonin reuptake inhibitor, which means that it blocks the reuptake of serotonin into the presynaptic neuron. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help alleviate symptoms of depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its effect on the serotonin transporter. By blocking the reuptake of serotonin, this compound can increase the concentration of serotonin in the synaptic cleft. This can lead to changes in neuronal activity and can help alleviate symptoms of depression.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride in lab experiments is that it has been well-studied and its mechanism of action is well-understood. This can make it a useful tool for studying the serotonin transporter and its role in various diseases. However, one limitation is that this compound is not currently approved for clinical use, which can limit its potential application in research.
Future Directions
There are several future directions for research on N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride. One area of research could focus on its potential use in the treatment of other diseases that are related to serotonin dysfunction, such as anxiety disorders or obsessive-compulsive disorder. Another area of research could focus on developing new compounds that are based on the structure of this compound, with the goal of improving its efficacy and reducing its side effects. Additionally, future research could focus on understanding the long-term effects of this compound on neuronal function and behavior.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride involves a multi-step process that begins with the reaction of 5-chloro-2-methoxybenzyl chloride with cyclohexylamine. This reaction produces N-(5-chloro-2-methoxybenzyl)cyclohexylamine, which is then reacted with hydrochloric acid to produce the hydrochloride salt of the compound.
Scientific Research Applications
N-(5-chloro-2-methoxybenzyl)cyclohexanamine hydrochloride has been studied for its potential use in the treatment of various diseases. One area of research has focused on its use as an antidepressant. Studies have shown that this compound has an effect on the serotonin transporter, which is a target for many antidepressant drugs.
properties
IUPAC Name |
N-[(5-chloro-2-methoxyphenyl)methyl]cyclohexanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.ClH/c1-17-14-8-7-12(15)9-11(14)10-16-13-5-3-2-4-6-13;/h7-9,13,16H,2-6,10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKWNPLRWEBTPHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)CNC2CCCCC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.